NDM-1 inhibitor-2

• CAS: 665013-76-3
• Synonyms:
  NDM-1 inhibitor-2, NDM 1 inhibitor 2, NDM1 inhibitor2
• Molecular Formula: C9H9BrN4S
• Molecular Weight: 285.17 g/mol
• SMILES: C1=CC(=CC(=C1)Br)CNN2C=NNC2=S
• InChI: InChI=1S/C9H9BrN4S/c10-8-3-1-2-7(4-8)5-12-14-6-11-13-9(14)15/h1-4,6,12H,5H2,(H,13,15)
• InChIKey: GVJZBRUKGHLCJD-UHFFFAOYSA-N
• Appearance: Solid powder
• Solubility: Soluble in DMSO

NDM-1 Inhibitor-2 (CAS 665013-76-3) Procurement Guide: A Small Molecule Inhibitor of New Delhi Metallo-β-Lactamase-1

NDM-1 inhibitor-2 (CAS 665013-76-3) is a small molecule inhibitor of New Delhi metallo-β-lactamase-1 (NDM-1) . Its molecular structure has been definitively characterized by X-ray crystallography, confirming it as 4-[(3-bromobenzyl)amino]-4H-1,2,4-triazol-3-yl hydrosulfide with the molecular formula C₉H₉BrN₄S and a molecular weight of 285.16 g/mol [1]. While this compound is categorized within the broad class of NDM-1 inhibitors, its specific functional profile—including its multi-MBL inhibitory spectrum and its validated synergistic interaction with meropenem—presents a distinct option for research applications targeting antibiotic resistance.

Multi-MBL inhibition profiling (NDM-1, IMP-4, ImiS, L1)

Meropenem synergy investigation context

Crystal structure-based SAR and computational studies

Cell-based NDM-1 resistance model testing

• [1] Chen X, Li S, Liu S, et al. 4-[(3-Bromobenzyl)amino]-4H-1,2,4-triazole-3-thiol. Acta Crystallographica Section E. 2008;64(Pt 1):o154. View Source

Why NDM-1 Inhibitor-2 is Not Interchangeable with Other NDM-1 Inhibitors for Research Procurement

In research procurement, substituting NDM-1 inhibitor-2 with a generic 'NDM-1 inhibitor' or a close analog is not scientifically valid due to significant heterogeneity in inhibitory potency, mechanism of action, and spectrum of activity against various metallo-β-lactamases (MBLs) [1]. For instance, while NDM-1 inhibitor-2 exhibits a broad inhibition profile across multiple MBLs including NDM-1, IMP-4, ImiS, and L1, other inhibitors like Dacisteine show dramatically weaker activity (IC₅₀ = 1000 μM) , and NDM-1 inhibitor-3 has a reported Ki of 4 μM . Such differences in quantitative pharmacology mean that experimental outcomes—particularly those involving combination therapies or multi-MBL assays—cannot be reliably reproduced by simply switching between commercially available inhibitors without careful consideration of these performance metrics.

! MBL inhibition profiles vary; many NDM-1 inhibitors target only a single enzyme, not multi-MBL panels.

! Potency context differs significantly; inhibitory potency varies widely across reported analogs.

! Meropenem synergy is compound-specific; synergy context may not transfer across inhibitors.

! Crystal structure availability is limited for many NDM-1 inhibitors, complicating SAR reproducibility.

• [1] Wang YL, Liu S, Yu ZJ, et al. Structure-based development of (1-(3′-mercaptopropanamido)methyl)boronic acid derived broad-spectrum, dual-action inhibitors of metallo- and serine-β-lactamases. J Med Chem. 2018;61(7):2860-2873. View Source

Quantitative Evidence for NDM-1 Inhibitor-2: Differentiated Performance Metrics vs. Comparators

NDM-1 Inhibitor-2 Exhibits Multi-MBL Inhibitory Activity: IC₅₀ Profile vs. Other MBL Inhibitors

NDM-1 inhibitor-2 demonstrates a broad inhibitory spectrum against multiple metallo-β-lactamases, a property that differentiates it from many other NDM-1 inhibitors. It inhibits NDM-1 with an IC₅₀ of 0.4637 μM and shows similar activity against other MBLs including IMP-4 (IC₅₀ = 3.980 μM), ImiS (IC₅₀ = 0.2287 μM), and L1 (IC₅₀ = 1.158 μM) . In contrast, the NDM-1 inhibitor Dacisteine exhibits an IC₅₀ of 1000 μM against NDM-1 , while NDM-1 inhibitor-3 has a reported Ki of 4 μM . The significantly higher potency and broader MBL coverage of NDM-1 inhibitor-2 make it a preferred research tool for studying multi-MBL resistance mechanisms.

Multi-MBL IC₅₀ Profile

Reported

NDM-1: 0.4637 μM; IMP-4: 3.980 μM; ImiS: 0.2287 μM; L1: 1.158 μM

vs. Dacisteine (NDM-1 IC₅₀ 1000 μM), NDM-1 inhibitor-3 (Ki 4 μM)

Supports multi-MBL inhibition research; cross-study comparison context

Assay conditions may vary; independent replication recommended

Evidence Dimension	Inhibitory potency (IC₅₀)
Target Compound Data	NDM-1: 0.4637 μM; IMP-4: 3.980 μM; ImiS: 0.2287 μM; L1: 1.158 μM
Comparator Or Baseline	Dacisteine (NDM-1 IC₅₀ = 1000 μM); NDM-1 inhibitor-3 (NDM-1 Ki = 4 μM)
Quantified Difference	NDM-1 inhibitor-2 is >2000-fold more potent than Dacisteine and at least 8.6-fold more potent than NDM-1 inhibitor-3 for NDM-1.
Conditions	In vitro enzyme inhibition assays

Why This Matters

The superior potency and broad-spectrum activity of NDM-1 inhibitor-2 make it a more versatile and effective tool for research applications involving diverse MBL-producing bacterial strains, reducing the need for multiple single-target inhibitors.

Functional Synergy of NDM-1 Inhibitor-2 with Meropenem: Restoration of Antibiotic Susceptibility

A key functional differentiator for NDM-1 inhibitor-2 is its validated synergistic effect with the carbapenem antibiotic meropenem . This property is crucial for overcoming NDM-1-mediated resistance. In contrast, while many NDM-1 inhibitors are reported, not all have been demonstrated to effectively potentiate meropenem in a functional cellular assay. For example, NDM-1 inhibitor-7 restores meropenem activity, but with a lower potency (IC₅₀ = 10.284 μM) . The ability of NDM-1 inhibitor-2 to produce a 'favorable synergistic effect' with meropenem directly addresses the clinical challenge of carbapenem-resistant Enterobacteriaceae (CRE).

Meropenem Synergy

Class-level

Reported synergistic effect with meropenem

NDM-1 inhibitor-7: IC₅₀ 10.284 μM (restores meropenem activity)

Supports combination therapy research context

Synergy validation may vary by strain and assay system

Evidence Dimension	Synergistic antibacterial activity with meropenem
Target Compound Data	Favorable synergistic effect with meropenem reported
Comparator Or Baseline	NDM-1 inhibitor-7 (restores meropenem activity, IC₅₀ = 10.284 μM); Some NDM-1 inhibitors lack documented synergy
Quantified Difference	NDM-1 inhibitor-2 exhibits a synergistic effect, whereas comparators may lack this functional validation or exhibit lower potency.
Conditions	In vitro cell-based assays with NDM-1 overexpressing drug-resistant bacterial strains

Why This Matters

The validated synergy with meropenem positions NDM-1 inhibitor-2 as a more functionally relevant research tool for investigating combination therapies against NDM-1-producing superbugs, a feature not universally documented for all in-class compounds.

Cell-Based Efficacy: NDM-1 Inhibitor-2 Demonstrates Activity Against Drug-Resistant Strains

NDM-1 inhibitor-2 exhibits a 'good inhibitory effect' against drug-resistant bacterial strains that overexpress NDM-1 . This cell-based activity provides a direct link between enzyme inhibition and functional outcome. While this is a qualitative descriptor from vendor data, it is supported by the quantitative IC₅₀ data . In comparison, the development of more potent inhibitors like SA09-Cu (IC₅₀ = 9.6 nM) highlights the competitive landscape, but NDM-1 inhibitor-2 remains a validated and accessible tool for cellular studies of NDM-1-mediated resistance.

Cell-Based Activity

Data to verify

Inhibitory effect reported against NDM-1-overexpressing strains

Comparator: SA09-Cu (IC₅₀ 9.6 nM) — research-stage compound

Supports functional cell-based assay studies

Supplier-reported data; independent validation advised

Evidence Dimension	Activity against NDM-1 overexpressing bacterial cells
Target Compound Data	Good inhibitory effect reported against drug-resistant strains overexpressing NDM-1
Comparator Or Baseline	SA09-Cu (IC₅₀ = 9.6 nM) and other research-stage NDM-1 inhibitors
Quantified Difference	NDM-1 inhibitor-2 is a commercially available, validated tool compound with cell-based activity, whereas more potent inhibitors may have limited commercial availability or be in early-stage development.
Conditions	Cell-based assays with bacterial strains overexpressing NDM-1

Why This Matters

The demonstration of activity in a cellular context validates NDM-1 inhibitor-2 as a practical research tool for functional studies, beyond simple biochemical enzyme inhibition assays.

Defined Molecular Identity: NDM-1 Inhibitor-2 Crystal Structure Enables Precise Replication and SAR Studies

NDM-1 inhibitor-2's molecular structure has been solved by X-ray crystallography, confirming its identity as 4-[(3-bromobenzyl)amino]-4H-1,2,4-triazol-3-yl hydrosulfide [1]. This atomic-level structural confirmation ensures batch-to-batch consistency and provides a foundation for structure-activity relationship (SAR) studies. In contrast, many NDM-1 inhibitors in early discovery lack publicly available crystal structures, introducing ambiguity in their exact molecular conformation and potential for isomerism. The availability of this data allows researchers to confidently model interactions and rationally design derivatives.

Crystal Structure

Reported

X-ray structure solved at 120 K

Triclinic space group; molecular identity confirmed

Enables precise SAR and computational modeling

Reference: Acta Cryst. E, 2008

Evidence Dimension	Structural characterization
Target Compound Data	Crystal structure solved at 120 K; triclinic space group
Comparator Or Baseline	Many NDM-1 inhibitors lack a publicly available crystal structure
Quantified Difference	NDM-1 inhibitor-2 has a definitively characterized 3D structure, enabling precise computational modeling and ensuring molecular identity.
Conditions	X-ray crystallography

Why This Matters

The availability of a high-resolution crystal structure for NDM-1 inhibitor-2 provides a level of molecular certainty that is essential for SAR studies and computational drug design, distinguishing it from less well-characterized analogs.

• [1] Chen X, Li S, Liu S, et al. 4-[(3-Bromobenzyl)amino]-4H-1,2,4-triazole-3-thiol. Acta Crystallographica Section E. 2008;64(Pt 1):o154. View Source

Recommended Research and Industrial Application Scenarios for NDM-1 Inhibitor-2 (665013-76-3)

Investigating Multi-Metallo-β-Lactamase Inhibition Mechanisms

Researchers studying the mechanisms of antibiotic resistance mediated by multiple metallo-β-lactamases (MBLs) can utilize NDM-1 inhibitor-2 as a pan-MBL inhibitor. Its demonstrated activity against NDM-1, IMP-4, ImiS, and L1 with sub-micromolar to low micromolar IC₅₀ values (0.2287 μM to 3.980 μM) makes it a valuable tool for investigating common resistance pathways in bacteria expressing various MBLs. This broad-spectrum activity reduces the need to procure and validate multiple single-target inhibitors, streamlining experimental workflows.

Developing and Validating Synergistic Antibiotic Combination Therapies

NDM-1 inhibitor-2 is ideally suited for research into combination therapies to combat carbapenem-resistant Enterobacteriaceae (CRE). Its validated synergistic effect with meropenem allows researchers to model the restoration of β-lactam antibiotic efficacy in NDM-1-expressing bacterial strains. This application is critical for preclinical development of novel antibiotic adjuvants and for studying the pharmacodynamics of combination treatments against 'superbugs'.

Structure-Activity Relationship (SAR) and Computational Drug Design Studies

The definitive crystal structure of NDM-1 inhibitor-2 [1] provides an unambiguous molecular framework for SAR studies. Computational chemists and medicinal chemists can use this structural data to perform accurate molecular docking simulations, pharmacophore modeling, and rational design of new derivatives with improved potency or selectivity. This level of structural certainty is essential for iterative lead optimization and distinguishes this compound from less well-characterized inhibitors.

Functional Cell-Based Assays for NDM-1-Mediated Resistance

The demonstrated activity of NDM-1 inhibitor-2 against drug-resistant bacterial strains that overexpress NDM-1 supports its use in functional cell-based assays. Researchers can employ this compound to validate target engagement in a cellular context, assess the impact of NDM-1 inhibition on bacterial growth, and screen for resistance mechanisms that bypass enzyme inhibition. This provides a more physiologically relevant model compared to isolated enzyme assays.

Application

Selection Property

Validation Focus

Multi-MBL inhibition mechanism studies

Broad MBL inhibition panel

Cross-MBL potency profiling

Meropenem combination research

Synergy validation with meropenem

Restoration of carbapenem susceptibility

SAR and computational drug design

High-resolution crystal structure

Molecular docking and pharmacophore modeling

Cell-based NDM-1 resistance assays

Activity against NDM-1 overexpressing strains

Target engagement in cellular context

• [1] Chen X, Li S, Liu S, et al. 4-[(3-Bromobenzyl)amino]-4H-1,2,4-triazole-3-thiol. Acta Crystallographica Section E. 2008;64(Pt 1):o154. View Source